Cas no 1423031-80-4 ((cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride)

• Product Name: (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride
• CAS No: 1423031-80-4
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 4598370
• PubChem ID: 71757093
• Update Time: 2025-06-15

(cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride

• Inchi： 1S/C7H11N.ClH/c1-2-5-8-6-7-3-4-7;/h1,7-8H,3-6H2;1H
• InChI Key： HOXAQSMENDCLQL-UHFFFAOYSA-N
• SMILES： N(CC1CC1)CC#C.[H]Cl

(cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride

Introduction to (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride (CAS No. 1423031-80-4)

(cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride, identified by its CAS number 1423031-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride consists of a cyclopropylmethyl group linked to a propargylamine moiety, with the entire molecule being salted with hydrochloride. This distinctive arrangement imparts specific chemical reactivity and biological activity, which are being explored in contemporary research. The cyclopropyl ring, known for its stability and rigidity, contributes to the compound's overall structural integrity, while the propargyl group introduces a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel pharmacophores that combine multiple pharmacological properties. The combination of the cyclopropyl and propargyl groups in (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride offers a versatile platform for designing molecules with enhanced binding affinity and selectivity. This has led to its investigation as a potential lead compound in the quest for new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Preclinical studies have suggested that derivatives of this molecule may interact with specific neurotransmitter receptors, offering a novel approach to treating conditions such as depression, anxiety, and neurodegenerative diseases. The propargylamine moiety, in particular, has been shown to exhibit significant affinity for certain serotonin receptors, which are implicated in mood regulation.

The hydrochloride salt form of (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is crucial for drug development, as it ensures better bioavailability and more effective delivery to target sites within the body. The salt form also improves the stability of the compound during storage and transportation, which is essential for maintaining its efficacy throughout the supply chain.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride with biological targets with high accuracy. These simulations have provided valuable insights into how the compound interacts with proteins and enzymes involved in disease pathways. By leveraging machine learning algorithms, scientists have been able to identify key residues that contribute to its binding affinity, guiding the design of more potent analogs.

The synthesis of (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride presents unique challenges due to the sensitivity of its reactive groups. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule efficiently. These advancements have not only facilitated its study but also opened up new avenues for exploring related compounds.

In addition to its potential therapeutic applications, (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties. The propargyl group can be used as an anchor point for polymerization reactions, leading to materials with tailored characteristics such as increased durability or biodegradability.

The safety profile of (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride is another critical aspect that has been thoroughly evaluated through extensive toxicological studies. Preliminary findings indicate that the compound exhibits low toxicity at therapeutic doses, making it a favorable candidate for further development into clinical trials. However, comprehensive safety assessments are still ongoing to fully understand its long-term effects and potential side effects.

The regulatory landscape for pharmaceutical compounds like (cyclopropylmethyl)(prop-2-yn-1-yl)amine hydrochloride is stringent but well-established. Manufacturers must adhere to strict guidelines set forth by agencies such as the FDA and EMA to ensure the safety and efficacy of their products. These regulations cover every aspect of drug development, from initial synthesis to final formulation, ensuring that patients receive high-quality medications.

The future prospects for (cyclopropylmethyl)(prop-2-ylnl)amine hydrochloride are promising, with ongoing research aiming to uncover new applications and optimize its properties further. Collaborative efforts between academic institutions and pharmaceutical companies are essential in driving innovation in this field. By combining expertise from various disciplines such as organic chemistry, pharmacology, and materials science, researchers can accelerate the translation of laboratory discoveries into practical solutions for human health.